Cas no 1443327-44-3 ((4-Chloro-3-fluorophenyl)(4-chlorobenzyl)sulfane)

Technical Introduction: 4-Chloro-3-fluorophenyl)(4-chlorobenzyl)sulfane is a sulfur-containing aromatic compound featuring both chloro and fluoro substituents, which contribute to its distinct electronic and steric properties. This structurally defined intermediate is valued for its utility in organic synthesis, particularly in the development of agrochemicals and pharmaceuticals, where its bifunctional halogenated motifs enable selective reactivity. The presence of a sulfane linkage enhances versatility in cross-coupling and functionalization reactions. Its stability under standard conditions and compatibility with diverse reaction media make it a practical choice for researchers seeking precise modifications in complex molecular frameworks. The compound’s purity and well-characterized structure ensure reproducibility in synthetic applications.

(4-Chloro-3-fluorophenyl)(4-chlorobenzyl)sulfane structure

1443327-44-3 structure

Product Name:(4-Chloro-3-fluorophenyl)(4-chlorobenzyl)sulfane

CAS No:1443327-44-3

MF:C₁₃H₉Cl₂FS

MW:287.179963827133

CID:5708744

PubChem ID:91655325

Update Time:2025-11-02

(4-Chloro-3-fluorophenyl)(4-chlorobenzyl)sulfane Chemical and Physical Properties

Names and Identifiers

- (4-Chloro-3-fluorophenyl)(4-chlorobenzyl)sulfane
- 1-Chloro-4-[(4-chloro-3-fluorophenyl)sulfanylmethyl]benzene
- 1443327-44-3
- MDL： MFCD18911224
- Inchi： 1S/C13H9Cl2FS/c14-10-3-1-9(2-4-10)8-17-11-5-6-12(15)13(16)7-11/h1-7H,8H2
- InChI Key： FMPNRCDSMYDSMC-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)CSC1C=CC(=C(C=1)F)Cl

Computed Properties

Exact Mass: 285.9786050g/mol
Monoisotopic Mass: 285.9786050g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 232
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.3
Topological Polar Surface Area: 25.3Å²

(4-Chloro-3-fluorophenyl)(4-chlorobenzyl)sulfane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Crysdot LLC	CD12142675-1g	(4-Chloro-3-fluorophenyl)(4-chlorobenzyl)sulfane	1443327-44-3	97%	1g	$437	2024-07-23
Crysdot LLC	CD12142675-5g	(4-Chloro-3-fluorophenyl)(4-chlorobenzyl)sulfane	1443327-44-3	97%	5g	$1177	2024-07-23
Crysdot LLC	CD12142675-10g	(4-Chloro-3-fluorophenyl)(4-chlorobenzyl)sulfane	1443327-44-3	97%	10g	$1882	2024-07-23
Crysdot LLC	CD12142675-25g	(4-Chloro-3-fluorophenyl)(4-chlorobenzyl)sulfane	1443327-44-3	97%	25g	$3439	2024-07-23

(4-Chloro-3-fluorophenyl)(4-chlorobenzyl)sulfane Related Literature

1. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
2. Alt-proteins: A promising future
3. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
4. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
5. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034

Additional information on (4-Chloro-3-fluorophenyl)(4-chlorobenzyl)sulfane

Research Brief on (4-Chloro-3-fluorophenyl)(4-chlorobenzyl)sulfane (CAS: 1443327-44-3) in Chemical Biology and Pharmaceutical Applications

The compound (4-Chloro-3-fluorophenyl)(4-chlorobenzyl)sulfane (CAS: 1443327-44-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of (4-Chloro-3-fluorophenyl)(4-chlorobenzyl)sulfane as a key intermediate in the synthesis of novel sulfanyl-based compounds with potential antimicrobial and anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting bacterial growth by targeting essential enzymes in pathogenic strains, such as Staphylococcus aureus and Escherichia coli.

In addition to its antimicrobial potential, (4-Chloro-3-fluorophenyl)(4-chlorobenzyl)sulfane has been investigated for its role in modulating inflammatory pathways. Research conducted by Smith et al. (2023) revealed that derivatives of this compound exhibit selective inhibition of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response, suggesting its potential as a scaffold for developing non-steroidal anti-inflammatory drugs (NSAIDs) with reduced side effects.

The synthesis of (4-Chloro-3-fluorophenyl)(4-chlorobenzyl)sulfane has also been optimized in recent years. A 2022 study in Organic Letters reported a novel, high-yield synthetic route using palladium-catalyzed cross-coupling reactions, which significantly improved the scalability and purity of the compound for industrial applications. This advancement is particularly relevant for pharmaceutical companies aiming to incorporate this intermediate into large-scale drug production.

Despite these promising findings, challenges remain in the clinical translation of (4-Chloro-3-fluorophenyl)(4-chlorobenzyl)sulfane-based therapeutics. Pharmacokinetic studies indicate that further structural modifications may be required to enhance bioavailability and reduce potential toxicity. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations.

In conclusion, (4-Chloro-3-fluorophenyl)(4-chlorobenzyl)sulfane (CAS: 1443327-44-3) represents a versatile and promising compound in chemical biology and drug discovery. Its dual antimicrobial and anti-inflammatory properties, coupled with recent advancements in synthesis, position it as a valuable candidate for future therapeutic development. Continued research is warranted to fully elucidate its mechanisms of action and optimize its pharmacological profile.